![molecular formula C15H15N3O3S B4419535 4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile](/img/structure/B4419535.png)
4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile
Overview
Description
4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile, also known as DMXAA, is a synthetic compound that has gained attention in recent years due to its potential use in cancer treatment. DMXAA was first synthesized in the 1980s, and since then, it has been extensively studied for its mechanism of action and potential therapeutic applications.
Mechanism of Action
4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile's mechanism of action is not fully understood, but it is believed to involve the activation of the immune system and the induction of cytokine production. This compound has been shown to activate the production of interferon-alpha and tumor necrosis factor-alpha, which can lead to the destruction of tumor cells.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to induce the production of cytokines, such as interferon-alpha and tumor necrosis factor-alpha. This compound has also been shown to inhibit the formation of new blood vessels, which can lead to the destruction of tumor blood vessels and subsequent tumor cell death.
Advantages and Limitations for Lab Experiments
4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile has a number of advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. This compound has also been extensively studied, which means that there is a large body of literature on its mechanism of action and potential therapeutic applications. However, there are also some limitations to the use of this compound in lab experiments. This compound can be difficult to work with due to its low solubility in water, and it can also be toxic at high concentrations.
Future Directions
There are a number of future directions for research on 4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile. One area of interest is the development of new formulations of this compound that are more soluble in water. Another area of interest is the development of new analogs of this compound that have improved therapeutic properties. Additionally, there is interest in the use of this compound in combination with other cancer treatments, such as chemotherapy and radiation therapy.
Scientific Research Applications
4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile has been extensively studied for its potential use in cancer treatment. In preclinical studies, this compound has been shown to induce tumor necrosis and inhibit tumor growth. This compound has also been shown to have antivascular effects, which can lead to the destruction of tumor blood vessels and subsequent tumor cell death.
properties
IUPAC Name |
4-amino-5-(3,4-dimethoxybenzoyl)-2-(methylamino)thiophene-3-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c1-18-15-9(7-16)12(17)14(22-15)13(19)8-4-5-10(20-2)11(6-8)21-3/h4-6,18H,17H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQAJSQARKORLCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C(=C(S1)C(=O)C2=CC(=C(C=C2)OC)OC)N)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.